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Compound of Interest

Compound Name: Apelin-16, human, bovine

Cat. No.: B12374413 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols and guidelines for utilizing recombinant

human Apelin-16 in a variety of functional assays. Apelin peptides are the endogenous ligands

for the G protein-coupled receptor APJ, a key player in cardiovascular regulation, fluid

homeostasis, and other physiological processes.[1] While several isoforms of Apelin exist,

including the well-studied Apelin-13, Apelin-16 also demonstrates significant biological activity

through the same APJ receptor.[2] The protocols outlined below are applicable to Apelin-16 and

other Apelin isoforms, though optimal concentrations may vary.

Apelin Signaling Pathways
Upon binding to its receptor APJ, Apelin initiates a cascade of intracellular signaling events.

APJ primarily couples to inhibitory G proteins (Gαi/o), leading to the inhibition of adenylyl

cyclase and a subsequent decrease in cyclic AMP (cAMP) levels.[3] APJ can also couple to

Gαq/11, activating Phospholipase C (PLC) which leads to an increase in intracellular calcium.

[4] Downstream of G protein activation, Apelin stimulates several key signaling pathways

including the Phosphoinositide 3-kinase (PI3K)/Akt and the Mitogen-activated protein kinase

(MAPK/ERK1/2) pathways, which are involved in cell survival, proliferation, and migration.[5][6]
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General Experimental Workflow for Apelin-16 Functional Assays

1. Cell Culture
(e.g., CHO-K1 or HEK293 expressing APJ)

2. Cell Seeding
(e.g., 96-well plate)

3. Serum Starvation
(Optional, to reduce basal signaling)

4. Apelin-16 Treatment
(Dose-response concentrations)

5. Incubation
(Time-course dependent on assay)

6. Functional Assay
(e.g., cAMP, Ca²⁺, Proliferation)

7. Signal Detection
(e.g., Plate reader, Flow cytometry)

8. Data Analysis
(e.g., EC50/IC50 calculation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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